Cas no 82855-64-9 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-)

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)- structure
82855-64-9 structure
Product Name:2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
CAS No:82855-64-9
MF:C11H17N3O5
MW:271.269782781601
CID:733697
PubChem ID:335208
Update Time:2024-03-02

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
    • 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(dimethylamino)pyrimidin-2-one
    • 1-β-D-Arabinofuranosyl-4-(dimethylamino)-2(1H)-pyrimidinone (ACI)
    • NSC 343654
    • Inchi: 1S/C11H17N3O5/c1-13(2)7-3-4-14(11(18)12-7)10-9(17)8(16)6(5-15)19-10/h3-4,6,8-10,15-17H,5H2,1-2H3/t6-,8-,9+,10-/m1/s1
    • InChI Key: GFCDNWCHLZESES-SFKDOBOXSA-N
    • SMILES: O[C@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=CC(N(C)C)=NC1=O

Computed Properties

  • Exact Mass: 271.11682065g/mol
  • Monoisotopic Mass: 271.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 106Ų
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